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Introduction

Stevia rebaudiana Bertoni is a perennial shrub whose leaves contain intensely sweet, non-

caloric compounds known as steviol glycosides (SGs).[1][2] The primary SGs, stevioside and

rebaudioside A, have garnered significant attention in food science and metabolic research as

a potential sugar substitute.[3] Beyond their sweetening properties, extracts from Stevia leaves

and their constituent glycosides have demonstrated pharmacological potential for treating

endocrine diseases associated with metabolic syndrome, including obesity, hypertension, and

diabetes.[2][3] These compounds are investigated for their effects on glycemic control, insulin

sensitivity, lipid metabolism, and related cellular pathways, making them a subject of interest in

the development of novel therapeutic strategies.[4][5][6]

Mechanism of Action

Stevia extracts and their isolated glycosides appear to exert their metabolic effects through

multiple mechanisms. A primary area of investigation is their influence on insulin secretion and

sensitivity. Evidence suggests that steviol glycosides can potentiate insulin secretion from

pancreatic β-cells, an effect that may be glucose-dependent.[7] This action is partly attributed

to the activation of the TRPM5 ion channel, which enhances glucose-induced insulin release.[1]

[8]

Furthermore, stevia may influence gut hormone secretion. Studies using enteroendocrine cell

lines have shown that rebaudioside A stimulates the release of glucagon-like peptide-1 (GLP-1)

and Peptide YY (PYY), key hormones in satiety and glucose homeostasis.[9][10][11] This effect
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appears to be mediated by bitter taste signaling pathways (e.g., TAS2R4) rather than sweet

taste receptors.[9][10] In peripheral tissues like skeletal muscle, stevia extracts have been

shown to improve insulin resistance by regulating mitochondrial function, reducing oxidative

stress, and attenuating apoptosis.[12]
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Caption: Stevia's dual mechanism on insulin secretion.
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Caption: Stevia's impact on peripheral insulin sensitivity.

Data Summary
The effects of stevia administration have been quantified in numerous preclinical studies using

various diabetic and metabolic disease models.

Table 1: Effects of Stevia on Glycemic Control

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b15541331?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Animal
Model

Treatment &
Dosage

Duration Outcome Citation(s)

Fasting Blood

Glucose

(FBG)

Alloxan-

induced

diabetic mice

Stevia leaf

extract (10%,

60%, 100%)

2 weeks

Significant

reduction,

comparable

to

glibenclamide

[13]

FBG

Streptozotoci

n (STZ)-

induced

diabetic rats

Aqueous

stevia extract

(200-500

ppm/kg)

8 weeks

Significant

decrease

(-66.09% at

500 ppm)

[14]

FBG db/db mice
Stevia extract

(500 mg/kg)
35 days

Significantly

reduced

hyperglycemi

a

[12]

Oral Glucose

Tolerance

(OGTT)

Glucose-

loaded albino

rats

Ethanolic

extract (2

g/kg)

Acute

39.49%

reduction in

blood glucose

at 120 min

[15]

Oral Glucose

Tolerance

(OGTT)

db/db mice
Stevia extract

(500 mg/kg)
35 days

Improved

glucose

tolerance

(reduced

AUC)

[12]

Glycosylated

Hemoglobin

(HbA1c)

STZ-induced

diabetic rats

Aqueous

stevia extract

(500 ppm/kg)

8 weeks

Significant

decrease

(from 9.27%

to 5.32%)

[14]

Table 2: Effects of Stevia on Insulin and Lipid Metabolism
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Parameter
Animal
Model

Treatment &
Dosage

Duration Outcome Citation(s)

Serum Insulin
STZ-induced

diabetic rats

Aqueous

stevia extract

(500 ppm/kg)

8 weeks

Significantly

increased

(from 15.89

to 17.82

µIU/mL)

[14]

Insulin

Sensitivity

(ITT)

db/db mice
Stevia extract

(500 mg/kg)
35 days

Improved

insulin

sensitivity

[12]

Insulin

Resistance

(HOMA-IR)

STZ-induced

diabetic rats

Stevia

administratio

n (250-500

mg/kg)

-

Significantly

lowered

HOMA-IR

[16]

Total

Cholesterol

(TC)

db/db mice
Stevia extract

(500 mg/kg)
35 days

Significantly

decreased

serum TC

[12]

Triglycerides

(TG)
db/db mice

Stevia extract

(500 mg/kg)
35 days

Significantly

decreased

serum TG

[12]

Visceral Fat

Alloxan-

induced

diabetic mice

Stevia leaf

extract
2 weeks

Reduced

visceral fat

accumulation

[13]

Table 3: Effects of Stevia on Oxidative Stress Markers
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Parameter
Animal
Model

Treatment &
Dosage

Duration Outcome Citation(s)

Superoxide

Dismutase

(SOD)

db/db mice
Stevia extract

(500 mg/kg)
35 days

Significantly

higher serum

SOD levels

[12]

Glutathione

Peroxidase

(GPx)

db/db mice
Stevia extract

(500 mg/kg)
35 days

Significantly

higher serum

GPx levels

[12]

Malondialdeh

yde (MDA)
db/db mice

Stevia extract

(500 mg/kg)
35 days

Significantly

lower hepatic

MDA levels

[12]

Considerations and Limitations While many studies demonstrate beneficial effects, results can

vary depending on the animal model, the type of stevia preparation (e.g., whole leaf powder,

aqueous extract, isolated glycosides), and the dosage used.[17][18] Some studies using high-

fat diet-induced obesity models in mice found that stevia did not reverse glucose intolerance.[8]

Additionally, research on ad libitum consumption of commercially available stevia-based

sweeteners in a diabetic rat model raised concerns about potential toxicological effects with

uncontrolled intake, without showing significant antidiabetic benefits.[19] Therefore, dosage,

purity, and the specific metabolic condition being modeled are critical factors for experimental

design.

Experimental Protocols
General Experimental Workflow
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Caption: General workflow for a rodent diabetes study.

Protocol 1: Induction of Type 1 Diabetes in Rodents
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A. Streptozotocin (STZ) Method (Rats)

Animal Model: Male Wistar or Sprague-Dawley rats (180-220 g).

Preparation: Acclimatize animals for one week. Fast the rats overnight (12-14 hours) with

free access to water before induction.

STZ Solution: Prepare a fresh solution of STZ in 0.1 M cold citrate buffer (pH 4.5)

immediately before injection to prevent degradation.

Induction: Administer a single intraperitoneal (i.p.) injection of STZ at a dose of 40-60 mg/kg

body weight.[14]

Post-Injection Care: After STZ administration, provide animals with 5% glucose water for the

next 24 hours to prevent initial drug-induced hypoglycemia.

Confirmation: Monitor blood glucose levels 72 hours post-injection. Animals with fasting

blood glucose levels ≥250 mg/dL are considered diabetic and selected for the study.[20]

B. Alloxan Monohydrate Method (Mice)

Animal Model: Inbred ICR or Swiss albino mice (25-30 g).

Preparation: Fast mice for 6-8 hours prior to injection.

Alloxan Solution: Prepare a 5% solution of alloxan monohydrate in sterile saline.

Induction: Administer a single i.p. injection of alloxan at a dose of 125-150 mg/kg body

weight.[13][20]

Confirmation: After 72 hours, measure fasting blood glucose. Mice with levels exceeding 250

mg/dL are included in the study.

Protocol 2: Preparation and Administration of Stevia Aqueous Extract

Material: Dried Stevia rebaudiana leaf powder.

Extraction:
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Suspend 100 g of stevia leaf powder in 1 liter of distilled water.

Heat the suspension at 100°C for 3 hours using a heating mantle.[12]

Allow the mixture to cool, then filter it (e.g., through a 500-mesh filter or Whatman No. 1

paper) to remove solid plant material.

Concentrate the filtrate using a rotary evaporator or lyophilize (freeze-dry) the extract to

obtain a powder.[12]

Dose Preparation: Reconstitute the dried extract powder in distilled water or 0.5%

carboxymethyl cellulose (CMC) solution to the desired concentration (e.g., 200, 400, 500

mg/kg) based on the animal's most recent body weight.[12][21]

Administration: Administer the prepared solution daily to the treatment groups via oral

gavage using a ball-tipped feeding needle. The typical volume is 5-10 mL/kg for rats and 10

mL/kg for mice.

Protocol 3: Oral Glucose Tolerance Test (OGTT)

Preparation: Fast the animals overnight (12-14 hours) but allow free access to water.

Baseline Sample (T=0): Collect a baseline blood sample from the tail vein to measure fasting

blood glucose.

Glucose Administration: Administer a glucose solution (2 g/kg body weight) via oral gavage.

[12]

Post-Glucose Blood Sampling: Collect blood samples at 15, 30, 60, and 120 minutes after

the glucose load.[12]

Analysis: Measure blood glucose levels for each time point. Calculate the Area Under the

Curve (AUC) to quantify glucose tolerance. A lower AUC in treated groups compared to the

diabetic control indicates improved glucose tolerance.

Protocol 4: Biochemical Assays
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Sample Collection: At the end of the study period, fast animals overnight and collect blood

via cardiac puncture under anesthesia. Euthanize the animals immediately following blood

collection.

Serum Preparation: Allow blood to clot at room temperature, then centrifuge at 3000 rpm for

15 minutes to separate the serum. Store serum at -80°C until analysis.

Glucose and Lipids: Analyze serum for total cholesterol, triglycerides, and glucose using

commercially available enzymatic colorimetric assay kits according to the manufacturer's

instructions.[14]

Insulin: Measure serum insulin levels using an Enzyme-Linked Immunosorbent Assay

(ELISA) kit specific for the rodent species.

Oxidative Stress Markers: Analyze serum or tissue homogenates (e.g., liver) for SOD, GPx,

and MDA levels using commercially available assay kits.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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